Cas no 1213178-90-5 ((3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1213178-90-5
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5594456
• PubChem ID: 130776087
• Update Time: 2026-03-11

(3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-bromo-5-fluoro-, (βS)-
• N15038
• 1213178-90-5

• Inchi： 1S/C9H8BrFN2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9H,1,13H2/t9-/m0/s1
• InChI Key： IOLBARDRMDSZLC-VIFPVBQESA-N
• SMILES： C(#N)C[C@H](N)C1=CC(F)=CC(Br)=C1

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 369.2±37.0 °C(Predicted)
• pka: 6.18±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE (CAS No. 1213178-90-5)

The compound (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE, identified by its CAS number 1213178-90-5, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery.

Structurally, (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE features a chiral center at the 3-position of the propenenitrile backbone, which is further functionalized with a bromo-substituted fluorophenyl group. This specific arrangement of atoms and substituents contributes to its distinct chemical behavior and reactivity, which are critical factors in its potential applications.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of the (S)-configuration in (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE makes it an attractive building block for constructing enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved efficacy and reduced side effects compared to their racemic counterparts.

The bromo and fluoro substituents on the phenyl ring introduce additional reactivity and electronic properties to the molecule. These groups are known to influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of drug candidates. The combination of these features makes (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE a promising intermediate in the synthesis of novel therapeutic agents.

Recent studies have demonstrated the utility of this compound in the development of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The chiral amino group and the halogenated phenyl ring provide multiple points of interaction with biological targets, enabling the design of highly specific inhibitors. For instance, modifications based on this scaffold have shown promising results in preclinical trials for targeting tyrosine kinases involved in tumor growth and progression.

Another area where (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Researchers have been exploring its potential as a lead compound for novel antiviral drugs, particularly against RNA viruses such as influenza and coronaviruses.

The synthesis of complex molecules like (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE requires advanced synthetic methodologies that often involve multi-step reactions and careful optimization. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in constructing the desired molecular framework. These catalytic approaches not only improve yield and efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANENITRILE (CAS No. 1213178-90-5) is a versatile and highly functional compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play a crucial role in future drug discovery efforts.